Cas no 886061-46-7 (Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]-)

Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]- structure
886061-46-7 structure
Product Name:Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]-
CAS No:886061-46-7
MF:C54H72CuN4
MW:840.722295761108
CID:6622310
Update Time:2024-01-15

Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]- Chemical and Physical Properties

Names and Identifiers

    • Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]-
    • Inchi： 1S/2C27H36N2.Cu/c2*1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;/h2*9-16,18-21H,1-8H3;/q;;+1
    • InChI Key： NBHWYDNWMHGBDW-UHFFFAOYSA-N
    • SMILES： [Cu+](=C1N(C2=C(C(C)C)C=CC=C2C(C)C)C=CN1C1=C(C(C)C)C=CC=C1C(C)C)=C1N(C2=C(C(C)C)C=CC=C2C(C)C)C=CN1C1=C(C(C)C)C=CC=C1C(C)C

Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]- Production Method

Production Method 1

14874-70-5 14874-70-5
286014-24-2 286014-24-2
886061-46-7 886061-46-7
14874-70-5 14874-70-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Copper ,  Oxygen ;  5 h, rt
Reference
Cu(0), O2 and mechanical forces: a saving combination for efficient production of Cu-NHC complexes
Beillard, Audrey; Metro, Thomas-Xavier; Bantreil, Xavier; Martinez, Jean; Lamaty, Frederic, Chemical Science, 2017, 8(2), 1086-1089

Production Method 2

14874-70-5 14874-70-5
286014-24-2 286014-24-2
578743-87-0 578743-87-0
886061-46-7 886061-46-7
14874-70-5 14874-70-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetonitrile ;  2 h, 80 °C
Reference
Synthesis of Homoleptic and Heteroleptic Bis-N-heterocylic Carbene Group 11 Complexes
Lazreg, Faima; Cordes, David B.; Slawin, Alexandra M. Z.; Cazin, Catherine S. J., Organometallics, 2015, 34(2), 419-425

Production Method 3

14874-70-5 14874-70-5
1242995-21-6 1242995-21-6
286014-24-2 286014-24-2
886061-46-7 886061-46-7
14874-70-5 14874-70-5
Reaction Conditions
1.1 Solvents: Acetonitrile ;  1 h, 80 °C
Reference
Heteroleptic Bis(N-heterocyclic carbene)Copper(I) Complexes: Highly Efficient Systems for the [3+2] Cycloaddition of Azides and Alkynes
Lazreg, Faima; Slawin, Alexandra M. Z.; Cazin, Catherine S. J., Organometallics, 2012, 31(22), 7969-7975

Production Method 4

250285-32-6 250285-32-6
886061-46-7 886061-46-7
14874-70-5 14874-70-5
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide ,  Tetrakis(acetonitrile)copper(1+) tetrafluoroborate Solvents: Tetrahydrofuran ;  6 h, rt
Reference
Cationic Copper(I) Complexes as Efficient Precatalysts for the Hydrosilylation of Carbonyl Compounds
Diez-Gonzalez, Silvia; Scott, Natalie M.; Nolan, Steven P., Organometallics, 2006, 25(9), 2355-2358

Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]- Raw materials

Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]- Preparation Products

Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]- Related Literature

886061-46-7 (Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]-) Related Products

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